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Compound of Interest

Compound Name: 4-Amino-2-chloronicotinonitrile

Cat. No.: B6590771

Technical Guide: 4-Amino-2-chloronicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analysis of 4-Amino-2-chloronicotinonitrile, a key intermediate in various synthetic
applications.

Core Molecular Data

The fundamental molecular properties of 4-Amino-2-chloronicotinonitrile are summarized
below, providing a ready reference for experimental design and analysis.

Property Value

Molecular Formula CeHaCIN3

Molecular Weight 153.57 g/mol

CAS Number 1194341-42-8

Canonical SMILES N#CC1=C(CI)N=CC=C1N

Synthesis Protocol
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A plausible and efficient method for the preparation of 4-Amino-2-chloronicotinonitrile
involves the nucleophilic aromatic substitution of a di-substituted precursor. The following
protocol is based on established chemical principles for analogous transformations.

Synthesis of 4-Amino-2-chloronicotinonitrile from 2,4-
Dichloronicotinonitrile

Principle: This synthesis route relies on the selective displacement of the chlorine atom at the
4-position of the pyridine ring by an amino group. The greater electrophilicity of the C4 position,
activated by the electron-withdrawing nitrile group and the ring nitrogen, facilitates nucleophilic
attack by ammonia.

Experimental Workflow:
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Reagents:
- 2,4-Dichloronicotinonitrile
- Aqueous Ammonia
- Dioxane (solvent)

. Prepare

Reaction Setup:
- Sealed reaction vessel
- Stirring mechanism
- Temperature control

. Initiate

Reaction:
- Dissolve 2,4-dichloronicotinonitrile in dioxane.
- Add aqueous ammonia.
- Heat the mixture at 100-120 °C.

. Process

Work-up:
- Cool the reaction mixture.
- Dilute with water.
- Extract with ethyl acetate.

. Isolate

Purification:
- Dry the organic layer over Na2SOa.
- Concentrate under reduced pressure.
- Recrystallize from ethanol/water.

. Obtain

Click to download full resolution via product page

Figure 1: Workflow for the synthesis of 4-Amino-2-chloronicotinonitrile.

Methodology:
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o Reaction Setup: In a sealed pressure vessel equipped with a magnetic stirrer, dissolve one
equivalent of 2,4-dichloronicotinonitrile in a suitable solvent such as dioxane.

o Addition of Reagent: Add an excess of concentrated aqueous ammonia (approximately 5-10
equivalents) to the solution.

e Reaction Conditions: Seal the vessel and heat the mixture to a temperature between 100-
120°C with vigorous stirring. The reaction progress can be monitored by Thin Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

o Work-up: Upon completion, cool the reaction mixture to room temperature. Carefully vent the
vessel. Dilute the mixture with water and transfer it to a separatory funnel.

o Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3
x 50 mL).

 Purification: Combine the organic extracts and dry over anhydrous sodium sulfate. Filter the
drying agent and concentrate the solvent under reduced pressure to yield the crude product.
Further purification can be achieved by recrystallization from a solvent system like ethanol-
water to afford 4-Amino-2-chloronicotinonitrile as a solid.

Analytical Protocols

Accurate characterization and purity assessment are critical. The following section outlines a
standard analytical method for 4-Amino-2-chloronicotinonitrile.

High-Performance Liquid Chromatography (HPLC)
Analysis

Principle: Reversed-phase HPLC is a robust method for the separation and quantification of
moderately polar compounds like 4-Amino-2-chloronicotinonitrile. The separation is based
on the differential partitioning of the analyte between a nonpolar stationary phase and a polar
mobile phase.

Instrumentation and Conditions:
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Parameter Specification

Column C18, 4.6 x 150 mm, 5 um particle size

Mobile Phase A: Water with 0.1% Formic AcidB: Acetonitrile
with 0.1% Formic Acid

Gradient 20% to 80% B over 15 minutes

Flow Rate 1.0 mL/min

Detection UV at 254 nm

Injection Volume 10 pL

Column Temperature 30°C

Sample Preparation:

o Accurately weigh approximately 10 mg of the 4-Amino-2-chloronicotinonitrile sample.

¢ Dissolve the sample in a 1:1 mixture of acetonitrile and water to a final concentration of 1

mg/mL.

 Filter the solution through a 0.45 um syringe filter prior to injection.

Logical Flow of HPLC Analysis:
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Sample Preparation: HPLC System:
- Weigh sample - C18 Column

- Dissolve in solvent - Gradient Mobile Phase
- Filter - UV Detector

1. Prepare & Inject :
A4
Injection:

- Inject 10 pL of the
prepared sample.

. Elute

Separation:
- Analyte partitions between
stationary and mobile phases.

3. Detect
Detection:
- UV absorbance measured at 254 nm.
. Analyze

Click to download full resolution via product page

Figure 2: Logical workflow for the HPLC analysis of 4-Amino-2-chloronicotinonitrile.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b6590771?utm_src=pdf-body-img
https://www.benchchem.com/product/b6590771?utm_src=pdf-body
https://www.benchchem.com/product/b6590771#4-amino-2-chloronicotinonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b6590771#4-amino-2-chloronicotinonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b6590771#4-amino-2-chloronicotinonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b6590771#4-amino-2-chloronicotinonitrile-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6590771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6590771?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6590771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

